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Cat. No.: B1223088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAPSO, chemically known as 3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]-2-

hydroxypropane-1-sulfonic acid, is a zwitterionic biological buffer widely utilized in biochemical

and molecular biology research. Its utility is primarily due to its pKa of 7.6 (at 25°C), which

makes it an effective buffer in the physiological pH range of 7.0 to 8.2.[1][2] A comprehensive

understanding of its solubility in various common laboratory solvents is crucial for its effective

application in experimental design, particularly in drug formulation and development where

buffer selection can significantly impact outcomes. This guide provides a detailed overview of

the solubility of TAPSO, methodologies for its determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of TAPSO has been determined in a limited number of solvents. The available

quantitative data is summarized in the table below. It is important to note that TAPSO, like

many zwitterionic Good's buffers, exhibits limited solubility in many common organic solvents.
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Solvent Solubility Temperature Notes

Water (warm) 0.333 g/mL Not Specified

Clear to slightly hazy,

colorless solution.[1]

[2]

Water 130 g/L (0.13 g/mL) 20°C -

Water 1.00 M 0°C
Saturation

concentration.

Dimethyl Sulfoxide

(DMSO)
50 mg/mL Not Specified

Ultrasonic assistance

may be needed.

Dimethyl Sulfoxide

(DMSO)
10 mM Not Specified -

Ethanol
Data not readily

available
-

Zwitterionic buffers

generally have poor

solubility in less polar

organic solvents.

Methanol
Data not readily

available
-

Zwitterionic buffers

generally have poor

solubility in less polar

organic solvents.

Acetone
Data not readily

available
-

Zwitterionic buffers

generally have poor

solubility in less polar

organic solvents.

Dimethylformamide

(DMF)

Data not readily

available
-

Zwitterionic buffers

generally have poor

solubility in less polar

organic solvents.

Experimental Protocol: Determination of
Thermodynamic Solubility
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The following protocol outlines a general method for determining the thermodynamic

(equilibrium) solubility of TAPSO in a given solvent. This method, often referred to as the

"shake-flask" method, is considered the gold standard for solubility measurement.

1. Materials:

TAPSO (crystalline powder)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Vials with screw caps (e.g., glass or polypropylene)

Constant temperature shaker or incubator

Syringe filters (e.g., 0.22 µm PVDF or PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Evaporative Light Scattering Detector - ELSD) or other quantitative analytical

instrumentation.

Volumetric flasks and pipettes

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of TAPSO powder to a vial containing a known volume of the

solvent. The excess solid should be clearly visible.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker or incubator set to the desired

temperature (e.g., 25°C or 37°C).

Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-72

hours). The solution should remain in contact with the excess solid throughout this period.
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Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short period to let

the excess solid settle.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to

remove any undissolved solid particles.

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

Quantification:

Prepare a series of standard solutions of TAPSO of known concentrations.

Analyze the standard solutions and the diluted sample solution using a validated analytical

method (e.g., HPLC).

Construct a calibration curve from the response of the standard solutions.

Determine the concentration of TAPSO in the diluted sample by interpolating from the

calibration curve.

Calculate the original concentration of TAPSO in the saturated solution, taking into

account the dilution factor. This value represents the thermodynamic solubility.

Visualizing the Experimental Workflow
The following diagrams illustrate the key steps in the experimental determination of TAPSO

solubility and a general representation of a signaling pathway where a buffer like TAPSO would

be crucial for maintaining pH.
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Caption: Experimental workflow for determining the thermodynamic solubility of TAPSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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